![molecular formula C21H17N3O2 B4854941 N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,2-diphenylacetamide](/img/structure/B4854941.png)
N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,2-diphenylacetamide
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including compounds similar to N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,2-diphenylacetamide, typically involves the condensation of o-phenylenediamines with carboxylic acids or their derivatives. A variety of electrophilic reagents can be used in these reactions, offering diverse synthetic routes and modifications for benzimidazole scaffolds (Ibrahim, 2011).
Molecular Structure Analysis
Benzimidazoles feature a fused ring structure where a benzene ring is connected to an imidazole ring. This configuration contributes significantly to the compound's chemical stability and biological activity, making it a valuable pharmacophore in drug design. The molecular structure of benzimidazole derivatives is crucial for their interaction with biological targets (Nguyen Thi Chung et al., 2023).
Chemical Reactions and Properties
Benzimidazole compounds undergo various chemical reactions, including alkylation, acylation, and nucleophilic substitution, allowing for the introduction of different functional groups. These reactions are essential for the synthesis of benzimidazole derivatives with specific biological activities (Cruz et al., 2020).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are influenced by the nature of the substituents on the benzimidazole core. These properties are critical for the compound's application in different areas of chemistry and pharmacology (Sainsbury, 1991).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including acidity/basicity, reactivity, and photophysical properties, are determined by the electronic structure of the benzimidazole ring and the substituents attached to it. These properties play a significant role in the compound's pharmacological activity and its interactions with biological targets (Barnali Maiti & K. Chanda, 2016).
properties
IUPAC Name |
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)-2,2-diphenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2/c25-20(22-16-11-12-17-18(13-16)24-21(26)23-17)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,22,25)(H2,23,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPRHVRDXIMGADR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)NC(=O)N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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